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Compound of Interest

Compound Name: Ethylbenzene-d10

Cat. No.: B166147 Get Quote

Technical Data Summary: Ethylbenzene-d10
This document provides essential physicochemical properties of Ethylbenzene-d10, a

deuterated analog of ethylbenzene. The data presented is intended for researchers, scientists,

and professionals in drug development and other scientific fields requiring precise information

for experimental design and analysis.

Physicochemical Properties
The key identifiers and molecular properties of Ethylbenzene-d10 are summarized in the table

below. This information is critical for substance identification, quantification, and experimental

documentation.

Property Value

CAS Number 25837-05-2[1][2][3][4][5]

Molecular Weight 116.23 g/mol [1][3][4][5][6]

Molecular Formula C₈D₁₀[1][3]

Synonyms Phenylethane-d10, (2H10)Ethylbenzene[1][3][6]
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The following diagram illustrates the relationship between the common name of the substance

and its primary chemical identifiers.

Ethylbenzene-d10

CAS: 25837-05-2 has 

MW: 116.23 has 

Click to download full resolution via product page

Caption: Relationship between Ethylbenzene-d10 and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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